Cas no 944897-17-0 (5-Isopropyl-4H-1,2,4-triazole-3-carbaldehyde)

• Product Name: 5-Isopropyl-4H-1,2,4-triazole-3-carbaldehyde
• CAS No: 944897-17-0
• MF: C₆H₉N₃O
• MW: 139.155160665512
• CID: 6941055
• PubChem ID: 55263431
• Update Time: 2025-05-06

5-Isopropyl-4H-1,2,4-triazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• AB57359
• LYZKZTWDJZHWAH-UHFFFAOYSA-N
• SCHEMBL14334119
• 3-(propan-2-yl)-1H-1,2,4-triazole-5-carbaldehyde
• AKOS006304343
• 5-(PROPAN-2-YL)-4H-1,2,4-TRIAZOLE-3-CARBALDEHYDE
• 3-Isopropyl-1H-1,2,4-triazole-5-carbaldehyde
• 3-isopropyl-4H-1,2,4-triazole-5-carbaldehyde
• 944897-17-0
• 5-Isopropyl-4H-1,2,4-triazole-3-carbaldehyde

• Inchi： 1S/C6H9N3O/c1-4(2)6-7-5(3-10)8-9-6/h3-4H,1-2H3,(H,7,8,9)
• InChI Key： LYZKZTWDJZHWAH-UHFFFAOYSA-N
• SMILES： O=CC1=NNC(C(C)C)=N1

Computed Properties

• Exact Mass: 139.074561919Da
• Monoisotopic Mass: 139.074561919Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 58.6Ų